Cas no 172511-28-3 (N-([1,1'-biphenyl]-4-ylmethyl)-N-isopropylamine)

• Product Name: N-([1,1'-biphenyl]-4-ylmethyl)-N-isopropylamine
• CAS No: 172511-28-3
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• MDL: MFCD08757579
• CID: 5220522
• Update Time: 2026-03-06

N-([1,1'-biphenyl]-4-ylmethyl)-N-isopropylamine Chemical and Physical Properties

Names and Identifiers

• N-([1,1'-biphenyl]-4-ylmethyl)-N-isopropylamine

• MDL： MFCD08757579
• Inchi： 1S/C16H19N/c1-13(2)17-12-14-8-10-16(11-9-14)15-6-4-3-5-7-15/h3-11,13,17H,12H2,1-2H3
• InChI Key： XAYAMHJQZMRSLF-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC=C(CNC(C)C)C=C1

Additional information on N-([1,1'-biphenyl]-4-ylmethyl)-N-isopropylamine

N-([1,1'-biphenyl]-4-ylmethyl)-N-isopropylamine (CAS No. 172511-28-3): An Overview

N-([1,1'-biphenyl]-4-ylmethyl)-N-isopropylamine (CAS No. 172511-28-3) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound, often referred to as Biphenylmethylisopropylamine, is characterized by its biphenyl and isopropylamine moieties, which contribute to its diverse chemical reactivity and biological activity.

The molecular structure of N-([1,1'-biphenyl]-4-ylmethyl)-N-isopropylamine consists of a biphenyl ring system linked to an isopropylamine group through a methylene bridge. This arrangement provides the molecule with a rigid structure that can influence its interactions with biological targets. The biphenyl moiety is known for its aromatic stability and hydrophobic character, while the isopropylamine group introduces a basic nitrogen atom that can participate in hydrogen bonding and other intermolecular interactions.

Recent studies have explored the potential of N-([1,1'-biphenyl]-4-ylmethyl)-N-isopropylamine in various biological contexts. One notable area of research is its role as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous physiological processes and diseases. The ability of Biphenylmethylisopropylamine to modulate GPCR activity has been investigated in several preclinical studies, suggesting its potential as a lead compound for drug discovery.

In addition to its receptor interactions, N-([1,1'-biphenyl]-4-ylmethyl)-N-isopropylamine has been studied for its effects on enzyme activity. Enzymes are key catalysts in biological systems, and modulating their activity can have therapeutic implications. Research has shown that this compound can inhibit certain enzymes involved in metabolic pathways, which may be beneficial in treating metabolic disorders or cancer. The specific mechanisms by which Biphenylmethylisopropylamine exerts these effects are still under investigation, but preliminary findings indicate that it may act through allosteric regulation or competitive inhibition.

The pharmacokinetic properties of N-([1,1'-biphenyl]-4-ylmethyl)-N-isopropilamine have also been evaluated. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Its hydrophobic nature allows it to cross cell membranes efficiently, while its basic nitrogen atom ensures sufficient solubility in aqueous environments. These properties make it an attractive candidate for further development in drug discovery programs.

Toxicity assessments are a critical aspect of evaluating any potential drug candidate. Preliminary toxicological studies on N-([1,1'-biphenyl]-4-ylmethyl)-N-isopropilamine have shown that it has low toxicity at therapeutic concentrations. However, more comprehensive safety evaluations are necessary to fully understand its long-term effects and potential side effects. These studies will be crucial for advancing the compound into clinical trials.

In conclusion, N-([1,1'-biphenyl]-4-ylmethyl)-N-isopropilamine (CAS No. 172511-28-3) is a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies continue to explore its potential as a therapeutic agent for various diseases, highlighting the importance of continued investigation into this intriguing compound.